![molecular formula C10H9NO B2923747 2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile CAS No. 131531-15-2](/img/structure/B2923747.png)
2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile” is a chemical compound with the CAS Number: 131531-15-2 . It has a molecular weight of 159.19 . The IUPAC name for this compound is 2,3-dihydro-1-benzofuran-3-ylacetonitrile .
Molecular Structure Analysis
The InChI code for “2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile” is 1S/C10H9NO/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,8H,5,7H2 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving “2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile” are not available, benzofuran derivatives in general can undergo various reactions . For example, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have shown significant anticancer activities. For instance, certain substituted benzofurans have demonstrated dramatic cell growth inhibitory effects on various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
Synthesis of Antitumor Agents
The compound is used as an intermediate in the synthesis of antitumor agents such as benzofuran sulfonylurea class compounds .
HIV Protease Inhibitors
It serves as an intermediate for the synthesis of HIV protease inhibitors, which are crucial in the treatment and management of HIV/AIDS .
Matrix Metalloproteinase Inhibitors
This chemical is also an intermediate in the synthesis of matrix metalloproteinase inhibitors, which have potential therapeutic applications in various diseases including cancer and cardiovascular conditions .
Enantiopure Compounds
There’s a method for preparing enantiopure 2,2-disubstituted 2,3-dihydro-benzofuran-3-ols using this compound, which can be important for creating specific pharmaceutical agents .
Photochemical Synthesis
A novel approach to the synthesis of naphtho[1,2-b]benzofuran derivatives based on the photochemical reaction involves this compound. This process includes photocyclization and subsequent aromatization which can be used to create new chemical entities .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Mode of Action
It is believed that the compound may interact with its targets through a series of biochemical reactions .
Biochemical Pathways
Benzofuran derivatives have been found to have a wide range of biological and pharmacological activities , suggesting that this compound may also interact with multiple pathways.
Pharmacokinetics
The compound is known to be a powder at room temperature, which could influence its absorption and distribution .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity .
properties
IUPAC Name |
2-(2,3-dihydro-1-benzofuran-3-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,8H,5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKQIFIPFFDCXJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2O1)CC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Dihydro-1-benzofuran-3-yl)acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.